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Compound of Interest

Compound Name:
2-(2,4-Dimethylbenzoyl)benzoic

acid

Cat. No.: B3050069 Get Quote

Technical Guide: 2-(2,4-dimethylbenzoyl)benzoic
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2-(2,4-
dimethylbenzoyl)benzoic acid, including its nomenclature, physicochemical properties, and a

detailed synthesis protocol. The information is compiled from publicly available scientific data

sources.

Nomenclature
The systematic and common names for the compound are provided below.

Identifier Type Value

IUPAC Name 2-(2,4-dimethylbenzoyl)benzoic acid[1]

CAS Number 2346-63-6[1]

Molecular Formula C₁₆H₁₄O₃[1]

Molecular Weight 254.28 g/mol [1]
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Synonyms
A list of known synonyms for 2-(2,4-dimethylbenzoyl)benzoic acid is provided below.

2-[(2,4-dimethylphenyl)carbonyl]benzoic acid[1]

NSC 59921[1]

RefChem:452004[1]

DTXSID90946125[1]

2-(2,4-dimethylbenzoyl)benzoicacid[1]

2-(2.4-Dimethylbenzoyl)benzoesaure[1]

Physicochemical Properties
The following table summarizes the computed and predicted physicochemical properties of 2-
(2,4-dimethylbenzoyl)benzoic acid. No experimental data for these properties were found in

the reviewed literature.
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Property Value Source

XLogP3 3.5 PubChem (Computed)[1]

Hydrogen Bond Donor Count 1 PubChem (Computed)

Hydrogen Bond Acceptor

Count
3 PubChem (Computed)

Rotatable Bond Count 2 PubChem (Computed)

Exact Mass 254.094294 g/mol PubChem (Computed)[1]

Monoisotopic Mass 254.094294 g/mol PubChem (Computed)[1]

Topological Polar Surface Area 54.4 Å² PubChem (Computed)[1]

Heavy Atom Count 19 PubChem (Computed)

Formal Charge 0 PubChem (Computed)

Complexity 350 PubChem (Computed)[1]

Predicted Spectroscopic Data
Predicted collision cross section (CCS) values are available from PubChemLite. These values

are computationally derived and have not been experimentally verified.

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 255.10158 155.4

[M+Na]⁺ 277.08352 163.4

[M-H]⁻ 253.08702 161.5

[M+NH₄]⁺ 272.12812 171.8

[M+K]⁺ 293.05746 159.9

Experimental Protocols
Synthesis of 2-(2,4-dimethylbenzoyl)benzoic acid
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The following protocol describes the synthesis of 2-(2,4-dimethylbenzoyl)benzoic acid from

m-xylene and phthalic anhydride.[2]

Materials:

m-Xylene

Phthalic anhydride (2-benzofuran-1,3-dione)

Aluminum chloride (AlCl₃)

Ice/salt bath

20% Hydrochloric acid (HCl)

Filter paper

Reaction vessel with stirrer

Procedure:

Prepare an ice/salt bath to cool the reaction vessel.

To a cold mixture of m-xylene (114 g, 1073 mmol), add aluminum chloride (59.4 g, 446

mmol) in three portions.

Following the addition of aluminum chloride, add phthalic anhydride (30 g, 203 mmol) in

three portions.

Allow the mixture to warm to room temperature and stir for 3 hours, during which the mixture

will turn into a thick white suspension.

Heat the mixture to 55 °C for 2 hours.

Cool the reaction mixture to room temperature.

Slowly pour the thick mixture into ice-cold 20% HCl.

Collect the resulting solid precipitate by filtration.
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Allow the filtered material to dry to yield the final product as a white solid (50 g, 97% yield).

Characterization Data:

¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.98 - 8.07 (m, 1H), 7.60 - 7.69 (m, 1H), 7.51 - 7.59 (m,

1H), 7.38 - 7.45 (m, 1H), 7.01 - 7.13 (m, 2H), 6.86 - 6.94 (m, 1H), 2.61 (s, 3H), 2.33 (s, 3H).

[2]

LC/MS (m/z): ES⁺ = 255 (M+1).[2]

Reactants

Reaction & Workup Product

m-Xylene

Friedel-Crafts Acylation
(Stir at RT, 3h then 55°C, 2h)Phthalic Anhydride

Aluminum Chloride

Catalyst

Quench with 20% HCl (ice-cold) Filtration Drying 2-(2,4-dimethylbenzoyl)benzoic acid

Click to download full resolution via product page

Synthesis workflow for 2-(2,4-dimethylbenzoyl)benzoic acid.

Biological Activity and Signaling Pathways
There is currently no publicly available experimental data detailing the biological activity or

involvement in signaling pathways of 2-(2,4-dimethylbenzoyl)benzoic acid. Benzoic acid and

its derivatives are a broad class of compounds known to exhibit a wide range of biological

activities, including antimicrobial and anti-inflammatory properties. However, any potential

biological role for this specific compound would require dedicated experimental investigation.

Conclusion
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This technical guide provides the most current and comprehensive information available for 2-
(2,4-dimethylbenzoyl)benzoic acid. While the nomenclature and a reliable synthesis protocol

are well-defined, there is a notable absence of experimental data regarding its physicochemical

properties, biological activity, and mechanism of action. This presents an opportunity for further

research to explore the potential applications of this compound in various scientific and

industrial fields. Researchers are encouraged to use the provided synthesis protocol as a

starting point for producing this compound for further study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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